Cas no 42075-32-1 ((2R,4R)-(-)-Pentanediol)

• Product Name: (2R,4R)-(-)-Pentanediol
• CAS No: 42075-32-1
• MF: C₅H₁₂O₂
• MW: 104.147582054138
• MDL: MFCD00063893
• CID: 333357
• PubChem ID: 87575488
• Update Time: 2025-10-05

(2R,4R)-(-)-Pentanediol Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanediol,(2R,4R)-
• (2R,4R)-(-)-2,4-Pentanediol
• (R,R)-(?)-2,4-Pentanediol
• (2R,4R)-(-)-2,4-Dihydroxypentane
• (2R,4R)-(-)-PENTANEDIOL
• (2R,4r)-pentanediol
• (R,R)-(-)-2,4-Pentanediol
• 2(R),4(R)-dihydroxypentane
• 2,4-pentane diol
• 243175_ALDRICH
• 76897_FLUKA
• AC1MC3DR
• pentan-2,4-diol
• Pentane-2,4-diol
• PubChem6726
• (2R,4R)-(-)-threo-2,4-Pentanediol
• (2R,4R)-2,4-Pentanediol
• (2R,4R)-pentane-2,4-diol
• EX4IXW1090
• GTCCGKPBSJZVRZ-RFZPGFLSSA-N
• (2R*,4R*)-2,4-pentanediol
• 2,4-Pentanediol #
• 2,4-Pentanediol, (-)-
• 2,4-Pentanediol, (+/-)-
• (R*,R*)-Pentane-2,4-diol
• (R,R)-2,4-pentanediol
• (2R, 4R)-(-)-pentanediol
• ANW-2
• MFCD00063893
• (+/-)-2,4-PENTANEDIOL
• T72451
• AS-58128
• (R,R)-(-)-2,4-Pentanediol, 99%
• AKOS015840171
• UNII-390RNY77SU
• DTXSID401310414
• rel-(2R,4R)-2,4-Pentanediol
• 390RNY77SU
• (-)-2,4-PENTANEDIOL
• (R*,R*)-2,4-PENTANEDIOL
• 36402-52-5
• P1411
• A825751
• 2,4-PENTANEDIOL, (R-(R*,R*))-
• 2,4-PENTANEDIOL, (R*,R*)-
• 42075-32-1
• EINECS 253-017-2
• SCHEMBL42294
• 2,4-PENTANEDIOL, (2R,4R)-REL-
• CS-0085737
• UNII-EX4IXW1090
• 2,4-PENTANEDIOL, (2R,4R)-
• (2R,4R)-(-)-Pentanediol

• MDL： MFCD00063893
• Inchi： 1S/C5H12O2/c1-4(6)3-5(2)7/h4-7H,3H2,1-2H3/t4-,5-/m1/s1
• InChI Key： GTCCGKPBSJZVRZ-RFZPGFLSSA-N
• SMILES： O[C@H](C)C[C@@H](C)O

Computed Properties

• Exact Mass: 104.08376
• Monoisotopic Mass: 104.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 39.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: crystal
• Density: 0.974±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 44.0 to 50.0 deg-C
• Boiling Point: 111-113 °C/19 mmHg(lit.)
• Flash Point: Fahrenheit: 213.8 ° f < br / > Celsius: 101 ° C < br / >
• Refractive Index: -53.5 ° (C=10, EtOH)
• Solubility: Soluble (128 g/l) (25 º C),
• Stability/Shelf Life: hygroscopic
• PSA: 40.46
• Specific Rotation: -41.2° (c 10, CHCl3)
• Optical Activity: [α]21/D −40.4°, c = 10 in chloroform
• Solubility: Not determined

(2R,4R)-(-)-Pentanediol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 22-24/25-36-26
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Risk Phrases：36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols